Cas no 1361670-84-9 (3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid)

• Product Name: 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid
• CAS No: 1361670-84-9
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4968623
• Update Time: 2025-06-11

3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C13H9Cl3N2O2/c14-8-3-6(4-9(15)12(8)16)13-10(17)2-1-7(18-13)5-11(19)20/h1-4H,5,17H2,(H,19,20)
• InChI Key： DJGHTTYABVCUES-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC=C(CC(=O)O)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 3.2
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid

Introduction to 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid (CAS No. 1361670-84-9)

3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid, identified by its CAS number 1361670-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, a group known for its diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly the presence of an amino group at the 3-position and a 3,4,5-trichlorophenyl substituent at the 2-position, contribute to its distinct chemical properties and reactivity.

The 3,4,5-trichlorophenyl moiety introduces a high degree of electronic density modulation, which can influence the compound's interaction with biological targets. This feature makes it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity. The 6-acetic acid side chain further enhances the solubility and pharmacokinetic profile of the compound, making it more suitable for in vitro and in vivo studies.

In recent years, there has been a growing interest in pyridine-based compounds due to their role in developing novel therapeutic agents. 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid has been extensively studied for its potential applications in various therapeutic areas. One of the most notable areas of research is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases.

Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases, making them promising candidates for further development into drugs. For instance, modifications to the 3-amino group or the trichlorophenyl substituent have shown enhanced potency against certain kinases while maintaining good selectivity. These findings highlight the importance of structural optimization in developing effective kinase inhibitors.

The compound's potential also extends to its applications in drug discovery for neurological disorders. Pyridine derivatives have been shown to interact with various neurotransmitter receptors and ion channels, which are critical targets for treating conditions such as depression, anxiety, and epilepsy. The unique electronic properties of 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid make it a suitable candidate for modulating these targets.

Moreover, the acetic acid side chain provides a site for further functionalization, allowing researchers to tailor the compound's properties for specific biological activities. This flexibility has led to numerous synthetic strategies being explored to develop analogs with improved pharmacological profiles. For example, introducing heterocyclic rings or other functional groups into the structure can enhance binding affinity or alter metabolic stability.

Another area of interest is the compound's role in antimicrobial research. Given the increasing prevalence of antibiotic-resistant bacteria, there is a urgent need for novel antimicrobial agents. Pyridine derivatives have shown promising activity against various bacterial strains due to their ability to disrupt essential bacterial processes such as DNA replication and protein synthesis. The structural features of 3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid, including its amino and acetic acid functionalities, make it a potential candidate for developing new antibiotics.

In conclusion,3-Amino-2-(3,4,5-trichlorophenyl)pyridine-6-acetic acid (CAS No. 1361670-84-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its applications in kinase inhibition, neurological disorders, and antimicrobial treatments. As our understanding of its pharmacological properties grows， so does its importance as a building block in drug discovery.